Cas no 1255-26-1 (Lanost-8-en-3-one)

• Product name: Lanost-8-en-3-one
• CAS No: 1255-26-1
• MF: C₃₀H₅₀O
• MW: 426.7174
• CID: 227853
• PubChem ID: 278309

Lanost-8-en-3-one Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-3-one
• 4,4,10,13,14-pentamethyl-17-(6-methylheptan-2-yl)-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• (5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 3-Keto-dihydrolanosterol
• AC1L5NRP
• AC1Q6OKS
• AGN-PC-00KAJD
• AR-1J2983
• Lanost-8-en-3-on
• lanosta-8,24-dien-3-one
• Lanosten-(8)-on-(3)
• NSC127731
• NSC-127731
• CHEMBL4527756
• 1255-26-1
• DTXSID70299045

• Inchi： InChI=1S/C30H50O/c1-20(2)10-9-11-21(3)22-14-18-30(8)24-12-13-25-27(4,5)26(31)16-17-28(25,6)23(24)15-19-29(22,30)7/h20-22,25H,9-19H2,1-8H3
• InChI Key： JVYYINJWLIGZGB-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1CCC2(C3CCC4C(C(CCC4(C)C=3CCC12C)=O)(C)C)C)C)C

Computed Properties

• Exact Mass: 426.3864
• Monoisotopic Mass: 426.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 8.76720

Additional information on Lanost-8-en-3-one

测试